Cas no 2174002-39-0 (1-azaspiro4.6undecan-3-ol)
1-azaspiro4.6undecan-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-azaspiro[4.6]undecan-3-ol
- 1-azaspiro4.6undecan-3-ol
- Z3034275015
- starbld0033650
- EN300-1694025
- AKOS034141655
- 2174002-39-0
-
- Inchi: 1S/C10H19NO/c12-9-7-10(11-8-9)5-3-1-2-4-6-10/h9,11-12H,1-8H2
- InChI Key: GAXLHTZGZQIMTG-UHFFFAOYSA-N
- SMILES: N1C2(CCCCCC2)CC(O)C1
Computed Properties
- Exact Mass: 169.146664230g/mol
- Monoisotopic Mass: 169.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- Density: 1.03±0.1 g/cm3(Predicted)
- Boiling Point: 299.7±15.0 °C(Predicted)
- pka: 14.81±0.20(Predicted)
1-azaspiro4.6undecan-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1694025-0.05g |
1-azaspiro[4.6]undecan-3-ol |
2174002-39-0 | 95% | 0.05g |
$245.0 | 2023-11-13 | |
| Enamine | EN300-1694025-0.1g |
1-azaspiro[4.6]undecan-3-ol |
2174002-39-0 | 95% | 0.1g |
$366.0 | 2023-11-13 | |
| Enamine | EN300-1694025-0.25g |
1-azaspiro[4.6]undecan-3-ol |
2174002-39-0 | 95% | 0.25g |
$524.0 | 2023-11-13 | |
| Enamine | EN300-1694025-0.5g |
1-azaspiro[4.6]undecan-3-ol |
2174002-39-0 | 95% | 0.5g |
$824.0 | 2023-11-13 | |
| Enamine | EN300-1694025-1.0g |
1-azaspiro[4.6]undecan-3-ol |
2174002-39-0 | 95% | 1g |
$1057.0 | 2023-06-04 | |
| Enamine | EN300-1694025-2.5g |
1-azaspiro[4.6]undecan-3-ol |
2174002-39-0 | 95% | 2.5g |
$2071.0 | 2023-11-13 | |
| Enamine | EN300-1694025-5.0g |
1-azaspiro[4.6]undecan-3-ol |
2174002-39-0 | 95% | 5g |
$3065.0 | 2023-06-04 | |
| Enamine | EN300-1694025-10.0g |
1-azaspiro[4.6]undecan-3-ol |
2174002-39-0 | 95% | 10g |
$4545.0 | 2023-06-04 | |
| Enamine | EN300-1694025-1g |
1-azaspiro[4.6]undecan-3-ol |
2174002-39-0 | 95% | 1g |
$1057.0 | 2023-11-13 | |
| Enamine | EN300-1694025-5g |
1-azaspiro[4.6]undecan-3-ol |
2174002-39-0 | 95% | 5g |
$3065.0 | 2023-11-13 |
1-azaspiro4.6undecan-3-ol Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 1-azaspiro4.6undecan-3-ol
1-Azaspiro[4.6]Undecan-3-Ol: A Comprehensive Overview
The compound with CAS No. 2174002-39-0, commonly referred to as 1-azaspiro[4.6]undecan-3-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom—a nitrogen atom in this case. The spiro structure of this molecule contributes to its unique properties, making it a subject of interest for both academic research and potential industrial applications.
Recent advancements in synthetic chemistry have enabled the precise synthesis of 1-azaspiro[4.6]undecan-3-ol, allowing researchers to explore its structural and functional attributes in greater depth. The molecule's structure comprises a nitrogen atom at the spiro junction, which is part of both a four-membered and a six-membered ring system. This arrangement imparts the compound with distinct electronic and steric properties, which are critical for its potential applications in drug design and materials science.
One of the most intriguing aspects of 1-azaspiro[4.6]undecan-3-ol is its role in medicinal chemistry. Researchers have investigated its ability to act as a scaffold for drug development, particularly in the design of bioactive molecules with improved pharmacokinetic profiles. The spiro structure provides a rigid framework that can enhance molecular stability while maintaining flexibility for interactions with biological targets.
Moreover, the compound's hydroxyl group (-OH) at the third position introduces additional functional complexity, enabling it to participate in hydrogen bonding and other non-covalent interactions. This feature is particularly valuable in drug design, where such interactions are often crucial for binding affinity and selectivity.
Recent studies have also explored the synthesis of 1-azaspiro[4.6]undecan-3-ol using various methodologies, including ring-closing metathesis and stepwise cyclization strategies. These approaches have not only improved the efficiency of synthesis but also opened avenues for the creation of structurally related analogs with diverse functional groups.
In terms of applications, 1-azaspiro[4.6]undecan-3-ol has shown promise in areas such as catalysis and materials science. Its nitrogen-containing spiro structure makes it a potential candidate for designing metalloorganic frameworks (MOFs) and other advanced materials with tailored properties.
Looking ahead, ongoing research into 1-azaspiro[4.6]undecan-3-ol is expected to uncover new insights into its chemical reactivity, biological activity, and potential uses across various industries. As synthetic methods continue to evolve, this compound will likely play an increasingly important role in both fundamental research and practical applications.
2174002-39-0 (1-azaspiro4.6undecan-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)